3-Amino-N-(3-ethoxypropyl)propanamide hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of 3-Amino-N-(3-ethoxypropyl)propanamide hydrochloride is C8H19ClN2O2 . It has an average mass of 210.702 Da and a monoisotopic mass of 210.113510 Da .Physical And Chemical Properties Analysis
The InChI code for this compound is 1S/C6H14N2O.ClH/c1-5(2)8-6(9)3-4-7;/h5H,3-4,7H2,1-2H3,(H,8,9);1H . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Functionalization of Surfaces
Aminosilanes are utilized in surface science to functionalize silica surfaces, addressing the challenge of loss of surface functionality in aqueous media due to siloxane bond hydrolysis, catalyzed by amine functionality. Research into hydrolytically stable amine-functionalized surfaces has explored the effects of reaction conditions and the structural features of aminosilanes on the density and stability of silane layers. These investigations reveal that silane layers prepared in anhydrous conditions exhibit enhanced density and hydrolytic stability, which is crucial for the development of durable surface coatings and materials (Smith & Chen, 2008).
Spectroscopic Characterization and Theoretical Analysis
The structural and spectroscopic characterization of organic compounds, including those structurally related to 3-Amino-N-(3-ethoxypropyl)propanamide hydrochloride, is fundamental to understanding their properties and interactions. Infrared linear-dichroic spectroscopy and theoretical calculations offer insights into molecular structures and are valuable tools for assigning IR bands, which is essential for chemical analysis and the development of new materials (Zareva, 2006).
Antimicrobial Applications
The synthesis and evaluation of derivatives for their antimicrobial activities highlight the potential of these compounds in developing new treatments. Studies on 8-Ethoxycoumarin derivatives, for example, provide a foundation for exploring the antimicrobial properties of similar compounds, which could lead to new antimicrobial agents (Mohamed et al., 2012).
Safety and Hazards
The safety data sheet (SDS) for 3-Amino-N-(3-ethoxypropyl)propanamide hydrochloride indicates that it is intended for research and development use by, or directly under the supervision of, a technically qualified individual . For more detailed safety and hazard information, please refer to the SDS .
properties
IUPAC Name |
3-amino-N-(3-ethoxypropyl)propanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2.ClH/c1-2-12-7-3-6-10-8(11)4-5-9;/h2-7,9H2,1H3,(H,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKSLOJSWRULVCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC(=O)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(Tert-butoxy)carbonyl]amino}-4-(diethylamino)butanoic acid](/img/structure/B1528809.png)
amino}oxolane-3-carboxylic acid](/img/structure/B1528811.png)
![4-(Aminomethyl)-1-[2-(cyclopentyloxy)ethyl]pyrrolidin-2-one](/img/structure/B1528813.png)
